Cas no 439110-87-9 (6-(Tert-butylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ylamine)

• Product Name: 6-(Tert-butylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ylamine
• CAS No: 439110-87-9
• MF: C₁₆H₁₈N₄O₄S₂
• MW: 394.468520641327
• CID: 5236033
• Update Time: 2023-08-25

6-(Tert-butylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(TERT-BUTYLSULFONYL)-3-(PHENYLSULFONYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-(TERT-BUTYLSULFONYL)-3-(PHENYLSULFONYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• 3-(benzenesulfonyl)-6-(2-methylpropane-2-sulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Bionet1_000043
• MixCom2_000165
• Oprea1_273626
• MLS000763958
• HMS2703H10
• 3-(benzenesulfonyl)-6-tert-butylsulfonylpyrazolo[1,5-a]pyrimidin-7-amine
• SMR000336115
• 6-(Tert-butylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ylamine

• Inchi： 1S/C16H18N4O4S2/c1-16(2,3)26(23,24)12-9-18-15-13(10-19-20(15)14(12)17)25(21,22)11-7-5-4-6-8-11/h4-10H,17H2,1-3H3
• InChI Key： MWCPLOLZTBLQDC-UHFFFAOYSA-N
• SMILES： S(C1C=NC2=C(C=NN2C=1N)S(C1C=CC=CC=1)(=O)=O)(C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 715
• XLogP3: 1.5
• Topological Polar Surface Area: 141